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Compound of Interest

Compound Name:
2,3-Dioxoindoline-5-carboxylic

acid

Cat. No.: B086280 Get Quote

In-Depth Technical Guide: 2,3-Dioxoindoline-5-
carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Dioxoindoline-5-carboxylic
acid, a molecule of interest in medicinal chemistry and drug discovery. This document details

its chemical properties, synthesis, and known biological activities, presenting data in a

structured format for ease of reference and comparison.

Core Compound Properties
Property Value Reference

CAS Number 25128-32-9 [1]

Molecular Weight 191.14 g/mol [1]

Molecular Formula C₉H₅NO₄ [1]

Synonyms

5-Carboxyisatin, 2,3-Dioxo-2,3-

dihydro-1H-indole-5-carboxylic

acid

[1]
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Synthesis
The synthesis of 2,3-dioxoindoline derivatives, such as 2,3-Dioxoindoline-5-carboxylic acid,

can be achieved through the Sandmeyer process.[2] This general method involves the reaction

of an appropriate aromatic amine with chloral hydrate and hydroxylamine to form an

isonitrosoacetanilide intermediate. Subsequent cyclization in the presence of a strong acid

yields the desired 2,3-dioxoindoline core structure.[2]

General Experimental Protocol: Sandmeyer Synthesis of
2,3-Dioxoindoline Derivatives[2]
Step 1: Synthesis of Isonitrosoacetanilides

In a 5-liter round-bottom flask, dissolve chloral hydrate (0.54 mol) in 1200 mL of water.

Add crystallized sodium sulfate (1300 g) to the solution.

Add a solution of the appropriate aromatic amine (in this case, 4-aminobenzoic acid for the

synthesis of the title compound) in 300 mL of water containing concentrated hydrochloric

acid (0.52 mol).

Finally, add a solution of hydroxylamine hydrochloride (1.58 mol) in 500 mL of water.

Heat the mixture vigorously to boiling, which should occur in approximately 45 minutes.

Continue vigorous boiling for 1 to 2 minutes to complete the reaction. The crystals of the

isonitrosoacetanilide intermediate will begin to separate during heating.

Cool the reaction mixture under running water to solidify the product.

Filter the solid under suction, air dry, and purify by recrystallization from a suitable solvent.

Step 2: Cyclization to 2,3-Dioxoindoline

A detailed protocol for the cyclization of the specific isonitrosoacetanilide of 4-aminobenzoic

acid to yield 2,3-Dioxoindoline-5-carboxylic acid is not readily available in the searched

literature. However, this step generally involves heating the isonitrosoacetanilide intermediate

in a strong acid, such as sulfuric acid.
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Biological Activity
While specific quantitative biological data for 2,3-Dioxoindoline-5-carboxylic acid is limited in

the public domain, the isatin (1H-indole-2,3-dione) scaffold is a well-established privileged

structure in medicinal chemistry, known for a broad spectrum of biological activities.[3]

Antiviral Potential
Derivatives of 2,3-dioxoindoline have shown promise as antiviral agents.[3] Notably, 2,3-
Dioxoindoline-5-carboxylic acid has been identified as having a potential role as an

anticoronaviral agent.[1] However, specific inhibitory concentrations (e.g., IC₅₀ or EC₅₀ values)

against specific coronaviruses have not been detailed in the available literature. Research on

other indole derivatives has demonstrated antiviral activity against a range of viruses, including

SARS-CoV-2, influenza, and HIV, often by inhibiting key viral enzymes or processes.[3][4][5]

Enzyme Inhibition
The isatin core is a common feature in various enzyme inhibitors.[6] While direct inhibitory data

for 2,3-Dioxoindoline-5-carboxylic acid is not available, related structures, such as 2,3-

dihydro-1,3-dioxo-1H-isoindole-5-carboxylic acid derivatives, have been identified as potent

inhibitors of heparanase, an enzyme involved in cancer metastasis and inflammation.[4]

Signaling Pathways and Mechanisms of Action
Detailed studies on the specific signaling pathways modulated by 2,3-Dioxoindoline-5-
carboxylic acid are not yet available. The broad biological activities of isatin derivatives

suggest potential interactions with multiple cellular targets and pathways. For instance, some

indole derivatives have been shown to influence pathways related to cell proliferation,

apoptosis, and inflammation.[7] Further research is required to elucidate the precise

mechanism of action for this specific compound.

Experimental Workflows and Logical Relationships
To facilitate further research and development of 2,3-Dioxoindoline-5-carboxylic acid and its

analogs, a logical workflow for screening and characterization is proposed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dioxoindoline-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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